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Introduction
GR 159897 is a potent, selective, and non-peptide antagonist of the neurokinin-2 (NK2)

receptor.[1][2] The NK2 receptor, a G-protein coupled receptor (GPCR), is a key component of

the tachykinin system and is primarily activated by neurokinin A (NKA).[3] Research has

indicated that NK2 receptor antagonists may possess anxiolytic properties.[1] Notably,

preclinical studies have demonstrated the anxiolytic-like activity of GR 159897 in various rodent

models of anxiety, making it a valuable pharmacological tool for investigating the role of the

NK2 receptor in anxiety and for the development of novel anxiolytic agents.[1]

These application notes provide a detailed overview of the use of GR 159897 in the mouse

light-dark box model of anxiety, including dosage information, a comprehensive experimental

protocol, and the underlying signaling pathway.

Data Presentation
The anxiolytic-like effects of GR 159897 have been demonstrated in the mouse light-dark box

test. A key study by Walsh et al. (1995) reported that subcutaneous (SC) administration of GR
159897 resulted in a significant and dose-dependent increase in the time mice spent in the light

compartment of the apparatus, indicative of an anxiolytic effect.[1] This effect was observed

without any significant impact on locomotor activity.[1]
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While the precise quantitative data from the original publication is not publicly available, the

findings are summarized below.

Table 1: Summary of GR 159897 Effects in the Mouse Light-Dark Box Test

Compound
Dosage Range
(µg/kg, SC)

Key Finding
Effect on
Locomotor
Activity

Reference

GR 159897 0.0005 - 50

Significant and

dose-dependent

increase in time

spent in the light

compartment.

No significant

effect.
[1]

Diazepam

(Control)
1000 - 1750

Increased time

spent in the light

compartment.

No significant

effect.
[1]

Note: The table reflects the qualitative findings of the study. Specific mean values and

statistical significance for each dose were not available in the accessed literature.

Signaling Pathway
GR 159897 exerts its effects by blocking the action of neurokinin A (NKA) at the NK2 receptor.

The NK2 receptor is a Gq-protein coupled receptor.[4][5][6] Upon activation by NKA, the Gq

protein stimulates phospholipase C (PLC).[4][5] PLC then hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into two second messengers: inositol triphosphate (IP3) and diacylglycerol

(DAG).[4][5] IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of

intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[4][5] This signaling

cascade ultimately mediates the physiological effects of NKA. By antagonizing the NK2

receptor, GR 159897 prevents this downstream signaling.
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Experimental Protocols
Mouse Light-Dark Box Test for Anxiety
This protocol is based on standard procedures for the light-dark box test and is adapted for the

evaluation of GR 159897.[7][8][9][10]

1. Materials and Equipment:

Light-dark box apparatus (typically a rectangular box divided into a small, dark compartment

and a larger, brightly lit compartment, with an opening connecting them).

Video camera and recording software for behavioral tracking.

Light source to maintain consistent illumination in the light compartment (e.g., 400-600 lux).

Sound-attenuating chamber (optional, to minimize external noise).

GR 159897.

Vehicle solution (e.g., saline, distilled water with a small amount of DMSO or Tween 80 if

necessary for solubility).
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Positive control anxiolytic (e.g., Diazepam).

Male mice (species and strain as per experimental design, e.g., C57BL/6).

Standard laboratory equipment (syringes, needles, timers, etc.).

2. Experimental Procedure:

Acclimatization: House mice in the experimental facility for at least one week before testing

to allow for acclimatization.

Habituation to Testing Room: On the day of the experiment, transfer the mice to the testing

room at least 30-60 minutes before the start of the test to allow them to habituate to the new

environment.[9]

Drug Administration:

Prepare fresh solutions of GR 159897, vehicle, and positive control on the day of the

experiment.

Administer GR 159897 (e.g., 0.0005 - 50 µg/kg) or vehicle via subcutaneous (SC) injection

30 minutes before testing.[1]

Administer the positive control (e.g., Diazepam, 1-2 mg/kg, SC) 30 minutes before testing.

Testing:

Place a mouse individually into the center of the light compartment of the light-dark box,

facing away from the opening to the dark compartment.

Start the video recording immediately.

Allow the mouse to freely explore the apparatus for a set period, typically 5-10 minutes.[8]

[10]

After the test duration, return the mouse to its home cage.
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Thoroughly clean the apparatus with 70% ethanol between each trial to remove any

olfactory cues.[9]

Data Analysis:

Analyze the video recordings using behavioral tracking software or by manual scoring.

Primary Parameters:

Time spent in the light compartment (an increase indicates anxiolytic-like effects).

Time spent in the dark compartment.

Latency to first enter the dark compartment.

Secondary Parameters (to assess locomotor activity):

Number of transitions between the two compartments.

Total distance traveled.

Statistical Analysis: Use appropriate statistical tests (e.g., one-way ANOVA followed by

post-hoc tests) to compare the different treatment groups. A p-value of < 0.05 is typically

considered statistically significant.

Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the anxiolytic effects of GR
159897 in a mouse model of anxiety.
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Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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